Cas no 5626-38-0 (5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid)

• Product Name: 5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid
• CAS No: 5626-38-0
• MF: C₉H₇ClN₄O₂
• MW: 238.630480051041
• CID: 1070858
• Update Time: 2025-10-25

5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid Chemical and Physical Properties

Names and Identifiers

• [5-(2-Chloro-phenyl)-tetrazol-2-yl]-acetic acid
• [5-(2-chlorophenyl)-2H-tetrazol-2-yl]acetic acid
• 2-[5-(2-chlorophenyl)-1,2,3,4-tetraazol-2-yl]acetic acid
• 2h-tetrazole-2-acetic acid, 5-(2-chlorophenyl)-
• AC1LEU17
• AC1Q5WLT
• CBMicro_026420
• Oprea1_472092
• SBB028057
• 5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid

• Inchi： 1S/C9H7ClN4O2/c10-7-4-2-1-3-6(7)9-11-13-14(12-9)5-8(15)16/h1-4H,5H2,(H,15,16)
• InChI Key： XTEQROKRTGIKDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1N=NN(CC(=O)O)N=1

Computed Properties

• Exact Mass: 396.17992

Experimental Properties

• PSA: 100.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid

Recent Advances in the Study of 5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid (CAS: 5626-38-0)

5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid (CAS: 5626-38-0) is a tetrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characteristics, and biological activities, positioning it as a promising candidate for therapeutic applications. This research brief consolidates the latest findings related to this compound, providing insights into its current research status and future directions.

The synthesis of 5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The compound's structural elucidation via NMR and X-ray crystallography confirmed its stability and potential for further derivatization, making it a versatile scaffold for drug development.

In terms of biological activity, 5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid has demonstrated notable anti-inflammatory and analgesic properties in preclinical models. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. These findings suggest its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate, with fewer side effects compared to traditional NSAIDs.

Further investigations have explored its role in oncology. Research published in European Journal of Medicinal Chemistry (2023) highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism involves the activation of caspase pathways and inhibition of angiogenesis, underscoring its dual therapeutic potential. However, further in vivo studies are required to validate these effects and assess toxicity profiles.

Despite these promising results, challenges remain in the clinical translation of 5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid. Pharmacokinetic studies indicate moderate bioavailability, prompting researchers to explore prodrug strategies or formulation enhancements. Additionally, its metabolic stability and potential drug-drug interactions warrant thorough investigation to ensure safety and efficacy in human trials.

In conclusion, 5-(2-Chloro-phenyl)-tetrazol-2-yl-acetic acid represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic adaptability make it a valuable compound for further exploration. Future studies should focus on optimizing its pharmacokinetic properties and advancing it through preclinical and clinical development stages to unlock its full therapeutic potential.